2,6-Diisopropylfluorobenzene

• CAS No.: 87591-05-7
• Molecular Formula: C12H17F
• Molecular Weight: 180.26 g/mol
• IUPAC Name: 2-fluoro-1,3-di(propan-2-yl)benzene
• InChI: InChI=1S/C12H17F/c1-8(2)10-6-5-7-11(9(3)4)12(10)13/h5-9H,1-4H3
• InChI Key: WAWGGRDKKRRDOY-UHFFFAOYSA-N
• SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)F
• Appearance: Solid powder
• solubility: Soluble in DMSO
• Synonyms: Fropofol

Description

2,6-Diisopropylfluorobenzene is a fluorinated aromatic compound characterized by a benzene ring substituted with two isopropyl groups at the 2- and 6-positions and a fluorine atom at the para (4-) position. Its structure combines steric hindrance from the bulky isopropyl groups with the electron-withdrawing effects of fluorine, making it a unique scaffold for studying steric and electronic interactions in aromatic systems. While direct studies on this compound are scarce in the provided evidence, insights can be drawn from analogous compounds with 2,6-disubstituted benzene frameworks, such as tris(2,6-diisopropylphenoxy)silane thiol (TDST) derivatives and other arylpropeller systems .

Comparison with Similar Compounds

Structural and Electronic Properties

The steric and electronic profiles of 2,6-diisopropylfluorobenzene can be compared to the following analogs:

Compound	Substituents	Steric Bulk	Electronic Effects	Key Observations
2,6-Diisopropylfluorobenzene	2,6-(iPr)₂, 4-F	High	F: Strongly electron-withdrawing	Limited direct data; inferred steric hindrance similar to TDST derivatives .
TDST	2,6-(iPr)₂Ph-O-Si-SMe	Extremely high	O-Si-SMe: Polarizable, weak donating	Exhibits propeller-like chirality due to steric crowding .
Tris(2,6-dimethoxyphenyl)borane	2,6-(MeO)₂Ph-B	Moderate	MeO: Electron-donating	Twisted propeller conformation; lower steric demand than isopropyl .
(2,6-Difluoro-3-isopropoxyphenyl)boronic acid	2,6-F₂, 3-OiPr	Moderate	F: EWG; OiPr: Weak donating	Combines fluorine’s electronegativity with isopropoxy’s steric effects .

Key Findings :

• Steric Effects : Bulky 2,6-diisopropyl groups in TDST and related compounds reduce molecular symmetry and stabilize propeller-like conformations in the solid state . Similar steric hindrance in 2,6-diisopropylfluorobenzene likely restricts rotational freedom of the benzene ring.
• Electronic Effects : Fluorine’s electron-withdrawing nature contrasts with methoxy or silane-thiol groups in analogs, altering reactivity and intermolecular interactions. For example, methoxy groups in tris(2,6-dimethoxyphenyl)borane donate electron density via resonance, while fluorine withdraws it .

Conformational Dynamics

• Propeller Chirality : In TDST derivatives, bulky 2,6-diisopropyl groups induce P/M enantiomerism with an energy barrier of ~6 kcal/mol for interconversion . While 2,6-diisopropylfluorobenzene lacks a chiral center, steric crowding may still lead to atropisomerism (axial chirality) under certain conditions.
• Solution vs. Solid State : TDST derivatives exhibit rigid propeller conformations in crystals but adopt dynamic equilibria in solution . For 2,6-diisopropylfluorobenzene, similar steric effects may stabilize specific conformers in the solid state.